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Compound of Interest

Compound Name: Ethyl dodeca-2,4-dienoate

Cat. No.: B15475613

An In-depth Technical Guide to the Physical Characteristics of Ethyl 2-trans-4-cis-decadienoate

Abstract

Ethyl 2-trans-4-cis-decadienoate, a fatty acid ethyl ester, is a significant compound in the fields
of flavor chemistry, perfumery, and agricultural science.[1][2] It is naturally found in fruits such
as apples and Bartlett pears and is a key contributor to their characteristic aromas.[3][4] This
technical guide provides a comprehensive overview of the physical and chemical properties of
Ethyl 2-trans-4-cis-decadienoate, detailed experimental methodologies for their determination,
and a summary of its applications and safety information. This document is intended for
researchers, scientists, and professionals in drug development and related fields.

Physical and Chemical Properties

Ethyl 2-trans-4-cis-decadienoate is a colorless to pale yellow liquid with a characteristic pear-
like aroma.[5][6][7] A summary of its key physical and chemical properties is presented in Table
1.

Table 1: Physical and Chemical Properties of Ethyl 2-trans-4-cis-decadienoate
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Property Value References
Molecular Formula C12H2002 [31I5161[81[9]
Molecular Weight 196.29 g/mol 2114151611819
Appearance .Cok.)rless to pale yellow, clear GlsI6]

liquid
Odor Strong, fruity, pear-like, green, 5191[10]

waxy
Boiling Point 70-72 °C at 0.05 mmHg (21314151 7I[L01[11][12]
119-121 °C [6]
Melting Point -60 °C [71[13]
Density 0.905 g/mL at 25 °C [1][7][10][11]
Specific Gravity 0.917 - 0.920 at 25 °C [21[31[5]

Refractive Index

1.480 - 1.490 at 20 °C

[LIE2]EB]5] eI 0] (1 1][14]

Solubility

Soluble in alcohol and oils.[5]
[14] Insoluble in water (8.588
mg/L at 25 °C (est.)).[4][5][14]

Vapor Pressure 0.01 mmHg at 25 °C (est.) [51[14]
Flash Point >110 °C (>230 °F) [41[51114]
logP (o/w) 4.454 - 4,52 (est.) [31151[14]

Spectroscopic Data

The structural elucidation and confirmation of Ethyl 2-trans-4-cis-decadienoate are typically

achieved through various spectroscopic techniques. These include:

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for

determining the isomeric purity and confirming the trans and cis configuration of the double

bonds.[15]
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e Mass Spectrometry (MS): Coupled with Gas Chromatography (GC-MS), it is used to identify
and quantify the compound and its isomers.[15]

« Infrared (IR) Spectroscopy: Provides information on the functional groups present, such as
the ester carbonyl group and the carbon-carbon double bonds.

» Ultraviolet-Visible (UV/Vis) Spectroscopy: UV/Vis absorption spectra show no significant
absorbance between 290 and 700 nm.[8]

Experimental Methodologies

The determination of the physical properties of Ethyl 2-trans-4-cis-decadienoate follows
standard laboratory procedures for liquid organic compounds.

Determination of Boiling Point

The boiling point is determined at reduced pressure due to the compound's relatively high
boiling point at atmospheric pressure. A common method is vacuum distillation, where the
temperature at which the liquid boils is recorded at a specific pressure (e.g., 0.05 mmHg).[1]
[10][11]

Determination of Density and Specific Gravity

Density is measured using a pycnometer or a digital density meter at a controlled temperature,
typically 25 °C.[1][7][10][11] Specific gravity is the ratio of the density of the substance to the
density of a reference substance, usually water, at a specified temperature.

Determination of Refractive Index

The refractive index is measured using a refractometer, such as an Abbé refractometer, at a
specific temperature (e.g., 20 °C) and wavelength (typically the sodium D-line, 589 nm).[1][6][9]
[10][11]

Isomer Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

The isomeric purity of Ethyl 2-trans-4-cis-decadienoate can be determined using GC-MS.[15]
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o Sample Preparation: A dilute solution of the sample is prepared in a suitable solvent (e.qg.,
ethanol).

o Gas Chromatography: The sample is injected into a gas chromatograph equipped with a
capillary column suitable for separating fatty acid esters. The isomers will have slightly
different retention times.

e Mass Spectrometry: The separated isomers are then introduced into a mass spectrometer
for identification based on their mass spectra.

Visualizations
Synthesis Workflow

A common synthetic route to Ethyl 2-trans-4-cis-decadienoate involves the reaction of a 1-
heptenyllithium cuprate complex with ethyl propiolate.[1][3] The general workflow is depicted
below.
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Caption: Synthesis workflow for Ethyl 2-trans-4-cis-decadienoate.

Role as a Kairomone

Ethyl 2-trans-4-cis-decadienoate functions as a kairomone, a chemical substance emitted by
one species that benefits another. It is a known attractant for the codling moth (Cydia
pomonella).[11]
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Caption: Olfactory signaling pathway of Ethyl 2-trans-4-cis-decadienoate.

Applications

The primary applications of Ethyl 2-trans-4-cis-decadienoate are in the following areas:

e Flavor and Fragrance Industry: It is widely used as a flavoring agent in food products and as
a fragrance component in perfumes due to its characteristic pear-like aroma.[3][6][7]

e Agriculture: It serves as a kairomonal attractant for certain agricultural pests, such as the
codling moth, making it valuable in the development of pest management strategies.[6][11]

Safety Information

Ethyl 2-trans-4-cis-decadienoate is classified as a skin irritant.[11] It is also considered
hazardous to the aquatic environment with long-lasting effects.[11] Standard safety
precautions, such as wearing protective gloves and eye protection, should be followed when
handling this compound.[11][13] It is a combustible liquid.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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